Cas no 83701-22-8 (minoxidil sulfate)

• Product Name: minoxidil sulfate
• CAS No: 83701-22-8
• MF: C₉H₁₅N₅O₄S
• MW: 289.311499834061
• MDL: MFCD06248907
• CID: 60599
• PubChem ID: 24897202
• Update Time: 2026-01-27

minoxidil sulfate Chemical and Physical Properties

Names and Identifiers

• minoxidil sulfate
• minoxidilsulfateester
• 6-(1-PIPERIDINYL)-2,4-PYRIMIDINEDIAMINE-3-OXIDE SULFATE
• MINOXIDIL SULPHATE
• U-58838
• MINOXIDIL SUFATE ETHYLATED
• (2,6-diamino-4-piperidin-1-ylpyrimidin-1-ium-1-yl) sulfate
• 2,6-Diamino-4-(piperidin-1-yl)-pyrimidine 1-oxide sulfate
• 1,6-Dihydro-6-imino-4-(1-piperidinyl)-1-(sulfooxy)-2-pyrimidinamine (ACI)
• Sulfuric acid minoxidil
• Minoxidil sulfate (U-58838)
• 1,6-Dihydro-6-iMino-4-(1-piperidinyl)-1-(sulfooxy)-

• MDL： MFCD06248907
• Inchi： 1S/C9H15N5O4S/c10-7-6-8(13-4-2-1-3-5-13)12-9(11)14(7)18-19(15,16)17/h6,10H,1-5H2,(H2,11,12)(H,15,16,17)
• InChI Key： KVOZMWUBYWDGEX-UHFFFAOYSA-N
• SMILES： C1(N)N(OS(O)(=O)=O)C(=N)C=C(N2CCCCC2)N=1

Computed Properties

• Exact Mass: 289.08400
• Monoisotopic Mass: 289.084475
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Density: 1.75±0.1 g/cm3(Predicted)
• Melting Point: 146-155°C
• Boiling Point: 732°C at 760 mmHg
• Flash Point: 396.5°C
• Solubility: 可溶于丙酮（少许）、DMSO（少许）
• Stability/Shelf Life: Light Sensitive - Protect from Light, Store in Freezer
• PSA: 146.86000
• LogP: 0.72080
• Solubility: Not determined
• pka: -4.99±0.18(Predicted)

minoxidil sulfate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：UV6260494
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：−20°C

Additional information on minoxidil sulfate

Professional Introduction to Minoxidil Sulfate (CAS No. 83701-22-8)

Minoxidil sulfate, a compound with the chemical identifier CAS No. 83701-22-8, is a well-documented pharmaceutical agent that has garnered significant attention in the field of pharmaceutical chemistry and dermatology. This compound is primarily recognized for its role as a vasodilator and its application in treating certain hair loss conditions. The chemical structure of minoxidil sulfate, derived from the parent compound minoxidil, exhibits unique properties that contribute to its therapeutic efficacy.

The pharmacological profile of minoxidil sulfate is characterized by its ability to stimulate hair growth by prolonging the anagen phase of the hair growth cycle and increasing blood flow to the scalp. This mechanism of action has been extensively studied and validated through numerous clinical trials and research publications. The compound's efficacy in addressing androgenetic alopecia, a common form of hair loss, has made it a cornerstone in modern dermatological treatments.

Recent advancements in the understanding of minoxidil sulfate have revealed additional benefits beyond its primary applications. Studies have demonstrated that minoxidil sulfate can also influence microvascular function, making it a potential candidate for treating conditions related to poor circulation. This broader therapeutic scope has opened new avenues for research and development in vascular medicine.

The synthesis and formulation of minoxidil sulfate are critical aspects that ensure its stability and bioavailability. Modern synthetic methodologies have improved the yield and purity of this compound, enabling more consistent and effective pharmaceutical formulations. The use of advanced purification techniques has also minimized impurities, enhancing patient safety and treatment outcomes.

In clinical settings, minoxidil sulfate is typically administered topically in solution or foam form, allowing for targeted delivery to the scalp. This formulation not only improves patient compliance but also reduces systemic side effects associated with oral administration. The topical application method has been refined over the years to enhance drug penetration and minimize irritation, making it a preferred choice for long-term treatment.

Evaluation of minoxidil sulfate's efficacy often involves comparative studies against placebo or other hair growth promoting agents. These studies typically measure changes in hair density, diameter, and overall appearance over extended periods. The results consistently demonstrate significant improvements in subjects treated with minoxidil sulfate, reinforcing its status as a first-line treatment for hair loss.

The safety profile of minoxidil sulfate has been thoroughly assessed through extensive clinical trials. Common side effects include local skin irritation, such as redness or itching, which are generally mild and transient. Rare but serious side effects may include hypertrichosis (excessive hair growth) or hyperemia (increased blood flow), which require medical attention if they occur.

Ongoing research continues to explore novel applications of minoxidil sulfate beyond its traditional uses. Investigations into its potential role in wound healing and tissue regeneration are particularly promising. The compound's ability to enhance microcirculation may contribute to faster recovery times and improved tissue integrity in various medical scenarios.

The regulatory landscape for minoxidil sulfate products is governed by stringent guidelines to ensure quality and safety. Regulatory agencies require comprehensive documentation of manufacturing processes, clinical trial data, and post-marketing surveillance to maintain high standards for patient care. Compliance with these regulations ensures that patients receive reliable and effective treatments.

The future prospects for minoxidil sulfate are bright, with ongoing research aiming to expand its therapeutic applications further. Innovations in drug delivery systems may enhance the compound's efficacy while minimizing side effects. Additionally, exploring combination therapies involving minoxidil sulfate with other bioactive molecules could lead to synergistic effects that improve treatment outcomes.

In conclusion, minoxidil sulfate (CAS No. 83701-22-8) is a versatile pharmaceutical agent with established applications in dermatology and potential uses in vascular medicine. Its unique pharmacological properties have made it a valuable tool in addressing hair loss and improving microvascular function. Continued research efforts will likely uncover even more benefits of this compound, solidifying its role as an essential therapeutic option in modern medicine.